Cas no 898459-44-4 (3-(ethanesulfonyl)-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 3-(ethanesulfonyl)-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 898459-44-4
• MF: C₂₂H₂₂N₂O₃S₂
• MW: 426.551682949066
• CID: 5485080
• Update Time: 2025-07-31

3-(ethanesulfonyl)-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-(ethylsulfonyl)-N-[4-(5,6,7,8-tetrahydro-2-naphthalenyl)-2-thiazolyl]-
• 3-(ethanesulfonyl)-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylbenzamide

• Inchi： 1S/C22H22N2O3S2/c1-2-29(26,27)19-9-5-8-18(13-19)21(25)24-22-23-20(14-28-22)17-11-10-15-6-3-4-7-16(15)12-17/h5,8-14H,2-4,6-7H2,1H3,(H,23,24,25)
• InChI Key： KBKOIVMNVAVMAF-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C3C(=C2)CCCC3)=CS1)(=O)C1=CC=CC(S(CC)(=O)=O)=C1

Additional information on 3-(ethanesulfonyl)-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylbenzamide

3-(Ethanesulfonyl)-N-4-(5,6,7,8-Tetrahydronaphthalen-2-Yl)-1,3-Thiazol-2-Ylbenzamide: A Comprehensive Overview

The compound with CAS No. 898459-44-4, commonly referred to as 3-(ethanesulfonyl)-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylbenzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development. Recent studies have highlighted its role in modulating key biological pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of 3-(ethanesulfonyl)-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylbenzamide is characterized by a benzamide core with an ethanesulfonyl group and a tetrahydronaphthalene moiety. The presence of the thiazole ring introduces unique electronic properties that enhance its bioactivity. Researchers have employed advanced computational methods to analyze its binding affinity to various protein targets, revealing potential interactions that could be exploited for therapeutic purposes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Utilizing a combination of coupling reactions and catalytic processes, chemists have developed scalable routes to produce 3-(ethanesulfonyl)-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylbenzamide with high purity. These methods not only ensure reproducibility but also align with the principles of green chemistry by minimizing waste and energy consumption.

In terms of biological activity, this compound has demonstrated potent inhibitory effects on enzymes associated with inflammatory processes. For instance, studies conducted in vitro have shown that 3-(ethanesulfonyl)-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylbenzamide effectively inhibits cyclooxygenase (COX) enzymes without inducing significant cytotoxicity. This makes it a strong candidate for the development of anti-inflammatory agents with improved safety profiles.

Furthermore, preclinical studies have explored the pharmacokinetic properties of this compound. Results indicate that it exhibits favorable absorption and metabolism profiles in animal models. Its ability to penetrate cellular membranes efficiently suggests potential utility in targeting intracellular pathogens or disease-related proteins.

The structural versatility of 3-(ethanesulfonyl)-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-Ylbenzamide also lends itself to further modifications for enhanced efficacy. By introducing additional functional groups or altering the substituents on the tetrahydronaphthalene ring, researchers aim to optimize its pharmacodynamic properties and expand its therapeutic applications.

In conclusion, 3-(ethanesulfonyl)-N-[4-(5H-naphtho[1',2'-de]isoquinolinium)]ethyl]-1H-benzotriazole (CAS No. 898459–44–4) represents a cutting-edge molecule with immense potential in drug discovery. Its unique structure and promising biological activity underscore its importance in contemporary medicinal chemistry research.